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Compound of Interest

Compound Name: CLP-3094

Cat. No.: B420839 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation, storage, and troubleshooting of

CLP-3094 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is CLP-3094 and what are its primary targets?

CLP-3094 is a potent inhibitor of the androgen receptor (AR) by targeting its binding function 3

(BF3) site.[1][2] It effectively inhibits AR transcriptional activity.[1][2] Additionally, CLP-3094 acts

as a selective and potent antagonist of the G-protein coupled receptor 142 (GPR142).[1][2]

Q2: What are the recommended solvents for dissolving CLP-3094?

The primary and most effective solvent for CLP-3094 is Dimethyl Sulfoxide (DMSO).[1][2]

Ethanol can also be used, although the solubility is lower compared to DMSO.[2][3] For in vivo

experiments, specific formulations using a combination of solvents are recommended.

Q3: What are the recommended storage conditions for CLP-3094 powder and stock solutions?

Proper storage is crucial to maintain the stability and activity of CLP-3094.
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Form Storage Temperature Duration

Solid (Powder) -20°C 3 years

In Solvent -80°C 1 year[2] or 6 months[1]

-20°C 1 month[1][2]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes before storage.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration CLP-3094 Stock Solution for In Vitro Use

This protocol details the preparation of a 100 mg/mL stock solution in DMSO.

Materials:

CLP-3094 powder

Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the CLP-3094 powder to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of CLP-3094 powder.

Add the appropriate volume of fresh DMSO to achieve the target concentration (e.g., for 10

mg of CLP-3094, add 100 µL of DMSO to make a 100 mg/mL solution). Note that
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hygroscopic DMSO can significantly impact solubility, so using a newly opened bottle is

crucial.[1]

Vortex the solution thoroughly to facilitate dissolution.

If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution.[1] Gentle

warming can also be applied.[3]

Once a clear solution is obtained, aliquot it into single-use sterile tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of CLP-3094 Formulation for In Vivo Administration

This protocol provides a method for preparing a CLP-3094 solution suitable for intraperitoneal

(i.p.) injection in animal models.

Materials:

CLP-3094 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a concentrated stock solution of CLP-3094 in DMSO (e.g., 25 mg/mL).

To prepare the final working solution, add the solvents sequentially in the following

volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]
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For example, to prepare 1 mL of the final solution, add 100 µL of the 25 mg/mL CLP-3094
stock in DMSO to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Finally, add 450 µL of saline and mix to obtain a clear solution.[1] The solubility in this vehicle

is ≥ 2.5 mg/mL.[1]

It is recommended to prepare this working solution fresh on the day of use.[1]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

CLP-3094 powder does not

dissolve completely.

- Inadequate solvent volume.-

Use of old or hydrated DMSO.-

Insufficient mixing.

- Ensure the correct solvent

volume is used for the desired

concentration.- Use a fresh,

unopened bottle of anhydrous

DMSO.[1][2]- Vortex the

solution for an extended

period.- Use an ultrasonic bath

or gentle warming to aid

dissolution.[1][3]

Precipitation occurs upon

dilution in aqueous media.

- Low solubility of CLP-3094 in

aqueous solutions.

- Increase the percentage of

organic solvent in the final

solution if the experiment

allows.- Use a surfactant like

Tween-80 in the formulation for

in vivo studies.[1]

Inconsistent experimental

results.

- Degradation of CLP-3094

due to improper storage.-

Repeated freeze-thaw cycles

of the stock solution.

- Ensure the stock solution is

stored at the correct

temperature (-80°C for long-

term).- Aliquot the stock

solution into single-use

volumes to avoid repeated

freezing and thawing.[1]
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Visual Guides

Stock Solution Preparation Storage

Weigh CLP-3094
Powder Add Fresh DMSO Vortex / Sonicate Aliquot into

Single-Use Tubes
Clear Solution Store at -80°C

or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing CLP-3094 stock solution.
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Caption: Inhibition of Androgen Receptor signaling by CLP-3094.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CLP-3094 Stock Solutions: A Technical Support Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b420839#how-to-prepare-clp-3094-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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